Cas no 952969-00-5 (2,6-difluoro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

• Product Name: 2,6-difluoro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CAS No: 952969-00-5
• MF: C₂₁H₁₆F₂N₄O₃
• MW: 410.373551368713
• CID: 6263367
• PubChem ID: 16885862
• Update Time: 2025-10-23

2,6-difluoro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• 2,6-difluoro-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
• AKOS024489096
• 952969-00-5
• 2,6-difluoro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
• 2,6-difluoro-N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• F5014-0120
• VU0628933-1

• Inchi： 1S/C21H16F2N4O3/c1-29-17-7-6-12(16-11-27-18(24-16)8-9-19(26-27)30-2)10-15(17)25-21(28)20-13(22)4-3-5-14(20)23/h3-11H,1-2H3,(H,25,28)
• InChI Key： HYKSZBMGBSNHQK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1=C(C=CC(=C1)C1=CN2C(C=CC(=N2)OC)=N1)OC)=O)F

Computed Properties

• Exact Mass: 410.11904671g/mol
• Monoisotopic Mass: 410.11904671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 2,6-difluoro-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

Comprehensive Overview of 2,6-Difluoro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 952969-00-5)

2,6-Difluoro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 952969-00-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound belongs to the class of imidazo[1,2-b]pyridazine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a kinase inhibitor, a property that makes it a promising candidate for drug development targeting various diseases, including cancer and inflammatory disorders.

The molecular structure of 2,6-difluoro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide features a benzamide core linked to a methoxyimidazo[1,2-b]pyridazine moiety, with difluoro substitutions enhancing its binding affinity to target proteins. This structural complexity allows it to interact selectively with specific enzymes, making it a valuable tool in medicinal chemistry and drug discovery. Recent studies have explored its potential in modulating cellular pathways, particularly those involving tyrosine kinases, which are critical in signal transduction and cell proliferation.

In the context of current research trends, CAS No. 952969-00-5 is often discussed alongside topics like precision medicine and targeted therapy. These fields emphasize the development of compounds that can act on specific molecular targets with minimal side effects. The compound's ability to inhibit kinases selectively aligns with the growing demand for personalized treatment options, a hot topic in both academic and industry circles. Additionally, its synthetic accessibility and structural versatility make it a subject of interest in computational chemistry and AI-driven drug design, where researchers leverage machine learning to predict its interactions with biological targets.

From a synthetic chemistry perspective, the preparation of 2,6-difluoro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's physicochemical properties, such as solubility and stability, are also critical factors in its formulation for potential therapeutic use. Researchers are actively investigating prodrug strategies and nanocarrier systems to enhance its bioavailability and delivery efficiency.

The growing interest in CAS No. 952969-00-5 is reflected in the increasing number of patent filings and scientific publications related to its applications. For instance, its potential use in oncology has been highlighted in several preclinical studies, where it demonstrated efficacy in inhibiting tumor growth in vitro and in vivo. Furthermore, its role in neurodegenerative disease research is being explored, given the involvement of kinase pathways in conditions like Alzheimer's and Parkinson's diseases. These applications align with the broader focus on disease-modifying therapies, which aim to address the root causes of illnesses rather than just symptoms.

In summary, 2,6-difluoro-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 952969-00-5) represents a cutting-edge compound with significant potential in biomedical research and therapeutic development. Its unique structure, combined with its selective biological activity, positions it as a key player in the advancement of targeted drug discovery. As research continues to uncover its full range of applications, this compound is likely to remain a focal point in the quest for innovative treatments for complex diseases.